Cas no 224958-14-9 (Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate)

• Product Name: Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
• CAS No: 224958-14-9
• MF: C₉H₁₄BrO₃PS
• MW: 313.148421764374
• CID: 2836595
• PubChem ID: 71356917
• Update Time: 2025-04-21

Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
• 224958-14-9
• DTXSID30781017

• Inchi： 1S/C9H14BrO3PS/c1-3-12-14(11,13-4-2)6-9-5-8(10)7-15-9/h5,7H,3-4,6H2,1-2H3
• InChI Key： NEQGHCRHNJDKBW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 311.95847Da
• Monoisotopic Mass: 311.95847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.8Ų